Cas no 2171234-44-7 ((3R)-3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)butanoic acid)

• Product Name: (3R)-3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)butanoic acid
• CAS No: 2171234-44-7
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 5841946
• PubChem ID: 165553819
• Update Time: 2025-06-08

(3R)-3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)butanoic acid
• (3R)-3-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1H-imidazol-4-yl}formamido)butanoic acid
• 2171234-44-7
• EN300-1548795

• Inchi： 1S/C25H26N4O5/c1-16(12-23(30)31)28-24(32)22-13-29(15-27-22)11-10-26-25(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,13,15-16,21H,10-12,14H2,1H3,(H,26,33)(H,28,32)(H,30,31)/t16-/m1/s1
• InChI Key： NUUBQHRPNDOVNJ-MRXNPFEDSA-N
• SMILES： O(C(NCCN1C=NC(C(N[C@H](C)CC(=O)O)=O)=C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų

Additional information on (3R)-3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)butanoic acid

(3R)-3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)butanoic acid (CAS No. 2171234-44-7)

(3R)-3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)butanoic acid (CAS No. 2171234-44-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Lys(Boc)-OH in its protected form, is a crucial building block in the synthesis of peptides and proteins, particularly in the development of novel therapeutic agents.

The structure of (3R)-3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)butanoic acid features a fluorenylmethyloxycarbonyl (Fmoc) protecting group on the amino group and a tert-butyloxycarbonyl (Boc) protecting group on the ε-amino group of lysine. These protecting groups are essential for controlling the reactivity and selectivity during peptide synthesis, ensuring that only the desired bonds are formed.

Recent studies have highlighted the importance of this compound in various biomedical applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that (3R)-3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)butanoic acid can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promising results in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease by targeting specific protein-protein interactions.

In another study published in the Journal of Peptide Science, researchers explored the use of this compound in developing novel antibiotics. The unique structure of (3R)-3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)butanoic acid allows for the creation of peptides with broad-spectrum antimicrobial activity, making it a valuable tool in combating drug-resistant bacteria.

The synthesis of (3R)-3-{[1-(2-{[(9H-fluoren‐9‐yl)methoxy]carbonyl}amino)ethyl)-1H-imidazol‐4‐yl]formamido}butanoic acid involves several steps, including the protection of amino groups, coupling reactions, and deprotection. The Fmoc protecting group is typically removed using a mild base such as piperidine, while the Boc group can be cleaved using trifluoroacetic acid (TFA). These steps are critical for maintaining the integrity and functionality of the final product.

The purity and quality of (3R)-3-{[1-(2-{[(9H-fluoren‐9‐yl)methoxy]carbonyl}amino)ethyl)-1H-imidazol‐4‐yl]formamido}butanoic acid are paramount for its successful application in pharmaceutical research. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to ensure that the compound meets stringent purity standards. These analytical techniques provide detailed information about the molecular structure and any potential impurities, ensuring that the compound is suitable for use in sensitive biological assays.

In addition to its role in peptide synthesis, (3R)-3-{[1-(2-{[(9H-fluoren‐9‐yl)methoxy]carbonyl}amino)ethyl)-1H-imidazol‐4‐yl]formamido}butanoic acid has also been investigated for its potential as a chiral catalyst in asymmetric synthesis. The chiral center at the 3-position of the butanoic acid moiety plays a crucial role in controlling stereochemistry during catalytic reactions. This property makes it an attractive candidate for developing new catalysts with high enantioselectivity.

The safety profile of (3R)-3-{[1-(2-{[(9H-fluoren‐9‐yl)methoxy]carbonyl}amino)ethyl)-1H-imidazol‐4‐yl]formamido}butanoic acid is another important consideration. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that exposure to high concentrations or prolonged contact may pose health risks. Therefore, appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should always be worn when handling this compound.

In conclusion, (3R)-3-{[1-(2-{[(9H-fluoren‐9‐yl)methoxy]carbonyl}amino)ethyl)-1H-imidazol‐4‐yl]formamido}butanoic acid (CAS No. 2171234-44-7) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an essential building block for synthesizing peptides with therapeutic potential, developing novel antibiotics, and exploring new catalytic systems. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation and improving human health.